Cas no 4390-92-5 (1-(2,4-Dihydroxyphenyl)butan-1-one)

1-(2,4-Dihydroxyphenyl)butan-1-one structure
4390-92-5 structure
Product Name:1-(2,4-Dihydroxyphenyl)butan-1-one
CAS No:4390-92-5
MF:C10H12O3
MW:180.200483322144
MDL:MFCD01098941
CID:44995
PubChem ID:78103
Update Time:2025-04-18

1-(2,4-Dihydroxyphenyl)butan-1-one Chemical and Physical Properties

Names and Identifiers

    • 1-(2,4-Dihydroxyphenyl)butan-1-one
    • 1-(2,4-Dihydroxy-phenyl)-butan-1-one
    • 1-Butanone,1-(2,4-dihydroxyphenyl)-
    • 2’,4’-DIHYDROXYBUTYROPHENONE
    • 1-(2,4-Dihydroxy-phenyl)-butan-1-on
    • 1-(2,4-dihydroxyphenyl)butanone
    • 2,4-dihydroxybutyrophenone
    • 2,4-dihydroxyphenyl propyl ketone
    • 2',4'-dihydroxybutyrophenone
    • 1-Butanone, 1-(2,4-dihydroxyphenyl)-
    • MLS000736583
    • 1-(2,4-dihydroxyphenyl)-1-butanone
    • Resobutyrophenone
    • NSC43564
    • 4-Butyrylresorcinol
    • 4-Butyryl-1,3-dihydroxybenzene
    • IWADIQGGJLCBRK-UHFFFAOYSA-N
    • 4-Butyryl- 1,3-dihydroxybenzene
    • KS
    • EINECS 224-508-9
    • AKOS006275585
    • SCHEMBL3662473
    • BUTYROPHENONE, 2',4'-DIHYDROXY-
    • SY108460
    • UNII-KN887B5Y9H
    • DTXSID80195983
    • MFCD01098941
    • CHEMBL1727046
    • 4-PROPIONYL-1,3-BENZENEDIOL
    • KN887B5Y9H
    • SMR000528206
    • AS-10387
    • NCGC00246811-01
    • NSC-43564
    • A872623
    • 4390-92-5
    • AMY7206
    • CS-0152469
    • FT-0762959
    • NS00031376
    • CHEBI:173857
    • NSC 43564
    • C75183
    • 4-Butanoylresorcinol
    • DB-026964
    • DTXCID20118474
    • MDL: MFCD01098941
    • Inchi: 1S/C10H12O3/c1-2-3-9(12)8-5-4-7(11)6-10(8)13/h4-6,11,13H,2-3H2,1H3
    • InChI Key: IWADIQGGJLCBRK-UHFFFAOYSA-N
    • SMILES: O=C(C1C=CC(=CC=1O)O)CCC

Computed Properties

  • Exact Mass: 180.07900
  • Monoisotopic Mass: 180.079
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 179
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 57.5

Experimental Properties

  • Density: 1.194
  • Boiling Point: 338.5°Cat760mmHg
  • Flash Point: 172.7°C
  • Refractive Index: 1.567
  • PSA: 57.53000
  • LogP: 2.08060

1-(2,4-Dihydroxyphenyl)butan-1-one Pricemore >>

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abcr
AB491733-250 mg
1-(2,4-Dihydroxyphenyl)butan-1-one; .
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250MG
€77.40 2023-04-20

1-(2,4-Dihydroxyphenyl)butan-1-one Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:4390-92-5)1-(2,4-Dihydroxyphenyl)butan-1-one
Order Number:A872623
Stock Status:in Stock
Quantity:25g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 09:35
Price ($):208.0
Email:sales@amadischem.com
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:4390-92-5)2',4'-二羟基苯丁酮
Order Number:LE27048337
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 13:02
Price ($):discuss personally
Email:18501500038@163.com
Recommended suppliers
Amadis Chemical Company Limited
(CAS:4390-92-5)1-(2,4-Dihydroxyphenyl)butan-1-one
A872623
Purity:99%
Quantity:25g
Price ($):208.0
Email
Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:4390-92-5)2',4'-二羟基苯丁酮
LE27048337
Purity:99%
Quantity:25KG,200KG,1000KG
Price ($):Inquiry
Email